2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (salt)

• IUPAC Name: 2-[(6-methoxypyrimidin-4-yl)amino]-1-phenylethanol
• InChI: InChI=1S/C13H15N3O2/c1-18-13-7-12(15-9-16-13)14-8-11(17)10-5-3-2-4-6-10/h2-7,9,11,17H,8H2,1H3,(H,14,15,16)
• InChI Key: JSKBYWKLLWIAII-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)NCC(C2=CC=CC=C2)O
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (salt) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a white crystalline powder that is soluble in water and other polar solvents. The chemical formula of this compound is C16H19N3O3F3.

Mechanism of Action

The mechanism of action of 2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (salt)) is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or viruses.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (salt)) are still being studied. However, preliminary studies have shown that this compound has the potential to inhibit the growth and proliferation of cancer cells and viruses. Additionally, this compound has been found to have low toxicity levels, making it a potential candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (salt)) in lab experiments include its potential as a drug candidate for the treatment of various diseases and its low toxicity levels. However, the limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and the need for further studies to fully understand its potential applications.

Future Directions

There are several future directions for research on 2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (salt)). Some of these directions include:
1. Further studies on the mechanism of action of this compound to better understand its potential applications as a drug.
2. Studies on the pharmacokinetics and pharmacodynamics of this compound to determine its efficacy and safety as a drug candidate.
3. Studies on the potential applications of this compound in other fields such as agriculture and environmental science.
4. Development of new synthesis methods for this compound to improve its yield and purity.
5. Studies on the potential side effects of this compound to ensure its safety as a drug candidate.
In conclusion, 2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (salt)) is a chemical compound that has potential applications in various fields, particularly in medicinal chemistry. Further research is needed to fully understand its mechanism of action and potential applications as a drug candidate.

Synthesis Methods

The synthesis of 2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (salt)) can be achieved through several methods. One of the most common methods is the reaction of 2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol with trifluoroacetic anhydride in the presence of a catalyst such as pyridine. This reaction results in the formation of the trifluoroacetate 2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (salt) of the compound.

Scientific Research Applications

The compound 2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (2-[(6-methoxy-4-pyrimidinyl)amino]-1-phenylethanol trifluoroacetate (salt)) has several potential applications in scientific research. One of the main applications of this compound is in the field of medicinal chemistry. This compound has been found to have potential as a drug candidate for the treatment of various diseases such as cancer and viral infections.